3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE

• IUPAC Name: dimethyl 4-(2-fluorophenyl)-1,2,6-trimethyl-4H-pyridine-3,5-dicarboxylate
• InChI: InChI=1S/C18H20FNO4/c1-10-14(17(21)23-4)16(12-8-6-7-9-13(12)19)15(18(22)24-5)11(2)20(10)3/h6-9,16H,1-5H3
• InChI Key: PBIOKTDBWXPOAA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(C(=C(N1C)C)C(=O)OC)C2=CC=CC=C2F)C(=O)OC
• Molecular Formula: C18H20FNO4
• Molecular Weight: 333.4 g/mol

Description

3,5-Dimethyl 4-(2-fluorophenyl)-1,2,6-trimethyl-1,4-dihydropyridine-3,5-dicarboxylate belongs to the dihydropyridine (DHP) class, a family of compounds renowned for their biological activities, particularly as calcium channel blockers in cardiovascular therapeutics .

• Core Structure: A 1,4-dihydropyridine ring with ester groups at positions 3 and 5, methyl groups at positions 1, 2, and 6, and a 2-fluorophenyl substituent at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE typically involves multi-step organic reactions. One common method is the Hantzsch dihydropyridine synthesis, which involves the condensation of an aldehyde, a β-keto ester, and ammonia or an ammonium salt. The reaction is usually carried out under reflux conditions in the presence of a suitable solvent such as ethanol or acetic acid.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions to increase yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and the employment of catalysts to enhance reaction rates.

Chemical Reactions Analysis

Types of Reactions

Dimethyl 4-(2-fluorophenyl)-1,2,6-trimethyl-1,4-dihydro-3,5-pyridinedicarboxylate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form pyridine derivatives.

Reduction: Reduction reactions can convert it into tetrahydropyridine derivatives.

Substitution: The fluorophenyl group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Electrophilic aromatic substitution reactions may involve reagents like bromine (Br₂) or nitric acid (HNO₃).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield pyridine carboxylates, while reduction can produce tetrahydropyridine derivatives.

Scientific Research Applications

Dimethyl 4-(2-fluorophenyl)-1,2,6-trimethyl-1,4-dihydro-3,5-pyridinedicarboxylate has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the treatment of cardiovascular diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of agrochemicals.

Mechanism of Action

The mechanism of action of 3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE involves its interaction with specific molecular targets. In biological systems, it may act on calcium channels, influencing the flow of calcium ions and thereby affecting cellular processes. The fluorophenyl group can enhance its binding affinity to certain receptors, making it a candidate for drug development.

Comparison with Similar Compounds

Electronic and Steric Effects

• The 2-fluorophenyl group in the target compound introduces moderate electron-withdrawing effects compared to the stronger electron-withdrawing nitro (in 2-chloro-5-nitrophenyl) or methoxy groups (in ethoxy-methoxyphenyl derivatives). This may modulate calcium channel blocking efficacy, as electron-withdrawing groups are often critical for activity in DHPs .

Biological Activity

3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE is a compound of interest due to its potential biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound belongs to the class of 1,4-dihydropyridines (DHPs), which are known for their diverse pharmacological activities. The presence of the fluorinated phenyl group and multiple methyl groups contributes to its unique properties.

Structural Formula

$$\text{C}_{16}\text{H}_{20}\text{F}\text{N}_{2}\text{O}_{4}$$

Calcium Channel Modulation

DHPs primarily act as calcium channel blockers. They inhibit calcium influx through voltage-gated calcium channels in vascular smooth muscle and cardiac tissues. This action leads to vasodilation and reduced blood pressure. The specific binding affinity of this compound to L-type calcium channels has been demonstrated in various studies.

Anticancer Activity

Recent research has highlighted the anticancer potential of DHPs. For instance, studies have shown that certain DHP derivatives exhibit selective cytotoxicity against cancer cell lines such as HeLa and MCF-7. The compound's ability to induce apoptosis in these cells may be attributed to its influence on calcium signaling pathways and the modulation of cell cycle progression.

Cell Line	IC50 (µM)
HeLa	3.6
MCF-7	5.2

These findings suggest that 3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE could serve as a lead compound for developing anticancer agents.

Cardiovascular Effects

DHPs are widely used in treating hypertension and angina due to their vasodilatory effects. The specific compound under discussion has shown promising results in preclinical models for lowering blood pressure and improving coronary blood flow.

Neuroprotective Effects

Emerging evidence suggests that DHPs may also possess neuroprotective properties. Studies indicate that they can protect neuronal cells from oxidative stress-induced apoptosis. This effect may be linked to their ability to modulate intracellular calcium levels.

Study 1: Anticancer Activity in vitro

A study investigated the effects of various DHP derivatives on cancer cell viability. The results indicated that 3,5-DIMETHYL 4-(2-FLUOROPHENYL)-1,2,6-TRIMETHYL-1,4-DIHYDROPYRIDINE-3,5-DICARBOXYLATE significantly reduced the viability of both HeLa and MCF-7 cells compared to control groups.

Study 2: Cardiovascular Impact

In a rodent model of hypertension, administration of this DHP derivative resulted in a significant reduction in systolic blood pressure over a four-week period. Histological analysis revealed improvements in vascular structure and function.